Cas no 90888-00-9 (ethyl 2-(3-iodophenyl)acetate)

• Product Name: ethyl 2-(3-iodophenyl)acetate
• CAS No: 90888-00-9
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 3031522
• PubChem ID: 57581611
• Update Time: 2025-04-21

ethyl 2-(3-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-iodophenyl)acetate
• SCHEMBL1273755
• AFIJJIQLANZBQG-UHFFFAOYSA-N
• CS-0435042
• ethyl (3-iodophenyl)acetate
• ethyl2-(3-iodophenyl)acetate
• Ethyl 3-iodophenylacetate
• 3-iodobenzeneacetic acid ethyl ester
• 90888-00-9
• DA-01220
• E87653

• Inchi： 1S/C10H11IO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
• InChI Key： AFIJJIQLANZBQG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 289.98038Da
• Monoisotopic Mass: 289.98038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes